

A Comparative Guide to the Structure-Activity Relationship of Aminomethyl-Pyridine Derivatives

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 4-(Aminomethyl)-3,5-dibromopyridine

CAS No.: 1265895-10-0

Cat. No.: B2714697

[Get Quote](#)

For researchers and drug development professionals, the pyridine scaffold represents a cornerstone in medicinal chemistry, offering a versatile framework for engaging a multitude of biological targets. Among its many incarnations, the aminomethyl-pyridine motif has emerged as a particularly privileged substructure, demonstrating significant activity across diverse protein families. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of aminomethyl-pyridine derivatives, focusing on their interactions with four key therapeutic targets: Dipeptidyl Peptidase-4 (DPP-4), Src Homology 2 domain-containing Phosphatase 2 (SHP2), the Histamine H4 Receptor (H4R), and Muscarinic Acetylcholine Receptors (mAChRs).

By dissecting the nuanced effects of structural modifications on potency and selectivity, this document aims to equip scientists with the critical insights needed to navigate the chemical space of aminomethyl-pyridines and accelerate the design of next-generation therapeutics. We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative, referenced data.

The Aminomethyl-Pyridine Scaffold: A Privileged Motif in Drug Discovery

The aminomethyl-pyridine core, characterized by a pyridine ring linked to an amino group via a methylene spacer, offers a unique combination of properties that make it an attractive starting point for library design. The pyridine nitrogen can act as a hydrogen bond acceptor, while the basic aminomethyl group can form key salt bridges with acidic residues in a protein's active site. The aromatic nature of the pyridine ring allows for a variety of substitution patterns, enabling fine-tuning of electronic and steric properties to optimize target engagement and pharmacokinetic profiles.

This guide will systematically explore the SAR of this scaffold against four distinct and therapeutically relevant protein targets.

Comparative Structure-Activity Relationship Analysis

The biological activity of aminomethyl-pyridine derivatives is exquisitely sensitive to the substitution patterns on both the pyridine ring and the terminal amino group, as well as the nature of the aminomethyl linker itself. The following sections provide a comparative analysis of these structural modifications across our four target classes.

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 is a serine protease that plays a critical role in glucose homeostasis, making it a key target for the treatment of type 2 diabetes.^[1] Aminomethyl-pyridines have been identified as potent and selective DPP-4 inhibitors.^{[1][2]}

Key SAR Insights:

- **Position of the Aminomethyl Group:** The position of the aminomethyl moiety on the pyridine ring is crucial for activity. Derivatives with the aminomethyl group at the 5-position (β -position to the ring nitrogen) exhibit significantly higher potency compared to those with the group at the 3- or 6-position (α -position).^{[1][3]} This is likely due to the optimal positioning of the primary amine to form a critical salt bridge with the glutamate residues (Glu205/Glu206) in the S2 subsite of the DPP-4 active site.

- Substituents on the Pyridine Ring:
 - Aryl Substitution: The introduction of an aryl group, particularly a di-substituted phenyl ring (e.g., 2,4-dichlorophenyl), at the 4-position of the pyridine ring dramatically enhances inhibitory potency.^{[1][4]} This hydrophobic group likely occupies the S1 subsite of the enzyme.
 - Carboxylic Acid/Amide Group: A carboxylic acid or, more favorably, an amide group at the 2-position of the pyridine ring is essential for activity. Primary amides and small N-substituted amides (e.g., cyanomethyl-amide) are well-tolerated and contribute to hydrogen bonding interactions within the active site.^[1]
- Terminal Amino Group: A free, primary amine in the aminomethyl group is critical for potent DPP-4 inhibition, as it forms the key salt bridge interaction.^[1]

Table 1: Comparative Activity of Aminomethyl-Pyridine Derivatives as DPP-4 Inhibitors

Compound ID	Pyridine Substitution	Aminomethyl Position	Terminal Amine	DPP-4 IC50 (nM)	DPP-8 IC50 (nM)	Selectivity (DPP-8/DPP-4)
4e-7	4-(2,4-dichlorophenyl)-6-methyl-2-(cyanomethyl)carboxamide	5	Primary	10[1][4]	6600[1][4]	660[1][4]
4e-2	4-(2,4-dichlorophenyl)-6-methyl-2-carboxamide	5	Primary	11[1]	>2500-fold selective	>2500[1]
Regioisomer of 4	3-aminomethyl	3	Primary	> 50,000[1]	-	-

Src Homology 2 Domain-containing Phosphatase 2 (SHP2) Inhibitors

SHP2 is a non-receptor protein tyrosine phosphatase that plays a critical role in cell growth and differentiation signaling pathways, making it an attractive target for cancer therapy.[5][6]

Pyridine derivatives, including those with aminomethyl-like functionalities, have been developed as allosteric inhibitors of SHP2.[5]

Key SAR Insights:

- **Scaffold Hopping from Known Inhibitors:** Many reported pyridine-based SHP2 inhibitors are derived from scaffold hopping exercises starting from known inhibitors like SHP099.[5] This approach often maintains key pharmacophoric features while exploring novel chemical space.

- Substitution on the Pyridine Ring:
 - A dichlorophenyl group at the 5-position of the pyridine ring is a common feature in potent inhibitors, occupying a hydrophobic pocket in the allosteric binding site.[\[5\]](#)
 - A hydroxymethyl group at the 3-position can form a crucial hydrogen bond with the protein backbone.[\[5\]](#)
- The "Aminomethyl" Moiety (as part of a larger group): In many potent SHP2 inhibitors, the aminomethyl group is incorporated into a larger, often cyclic, structure like a piperidine ring attached to the 2-position of the pyridine.[\[5\]](#) The basic nitrogen in this piperidine ring is crucial for forming a salt bridge with an aspartate residue (Asp291) in the allosteric site.

Table 2: Comparative Activity of Pyridine Derivatives as SHP2 Inhibitors

Compound ID	Pyridine Substitution	"Aminomethyl" Moiety	SHP2 IC50 (μM)
11a	5-(2,3-dichlorophenyl)-3-(hydroxymethyl)	2-(4-(aminomethyl)piperidin-1-yl)	1.36 [5]
SHP099 (non-pyridine comparator)	-	-	0.07 [7]

Histamine H4 Receptor (H4R) Antagonists

The histamine H4 receptor is primarily expressed on immune cells and is implicated in inflammatory and allergic responses.[\[8\]](#) Antagonists of H4R are being investigated as potential treatments for conditions like asthma and atopic dermatitis.[\[9\]](#) While aminomethyl-pyridines are not the most common scaffold, related aminopyrimidines and other heterocyclic amines have shown significant H4R antagonist activity, and the SAR principles can be extrapolated.

Key SAR Insights:

- Core Heterocycle: While pyridine is a viable core, pyrimidine and other nitrogen-containing heterocycles are more frequently reported for potent H4R antagonists.[\[9\]](#)[\[10\]](#)

- **Basic Amine:** A basic amine, often incorporated into a piperazine ring, is a common feature of H4R antagonists. This group is believed to interact with an aspartate residue (Asp94) in the transmembrane domain 3 of the receptor.
- **Hydrophobic Substituents:** A variety of hydrophobic groups attached to the core heterocycle are tolerated and contribute to binding affinity by occupying a hydrophobic pocket within the receptor.

Table 3: Comparative Activity of Aminopyrimidine Derivatives as H4R Antagonists

Compound ID	Core Scaffold	Key Substituents	hH4R Ki (nM)
JNJ 39758979	2,4-diaminopyrimidine	6-alkyl	Potent antagonist[9]
Compound 4	2-aminopyrimidine	4-(4-methylpiperazin-1-yl)-6-(4-cyanophenyl)	Potent in vitro[10]

Muscarinic Acetylcholine Receptor (mAChR) Agonists

Muscarinic acetylcholine receptors are G protein-coupled receptors that mediate the effects of acetylcholine in the central and peripheral nervous systems.[11][12] M1 and M4 receptor agonists are of particular interest for the treatment of cognitive deficits in Alzheimer's disease and schizophrenia.[1] Aminomethyl-pyridine derivatives have been explored as muscarinic agonists.

Key SAR Insights:

- **Quaternary Ammonium vs. Tertiary Amine:** While the natural ligand acetylcholine possesses a quaternary ammonium group, many synthetic agonists, including aminomethyl-pyridine derivatives, feature a tertiary amine. This tertiary amine is protonated at physiological pH to mimic the positively charged head of acetylcholine.
- **Ester Bioisosteres:** The ester group of acetylcholine is often replaced with more stable bioisosteres in synthetic agonists. In aminomethyl-pyridines, the pyridine ring and its substituents can be considered as part of the ester mimetic.

- **Selectivity:** Achieving selectivity among the five muscarinic receptor subtypes (M1-M5) is a major challenge. Subtle modifications to the aminomethyl-pyridine scaffold can significantly impact subtype selectivity. For instance, derivatives of 3-(1,2,5-thiadiazolyl)-1,2,5,6-tetrahydro-1-methylpyridine have shown promise as M1 selective agonists.[\[13\]](#)

Table 4: Comparative Activity of a Muscarinic Agonist

Compound	Target	Agonist Type	Key Structural Feature	EC50 (nM)
Xanomeline	M1/M4	Preferring Agonist	Tetrahydropyridine	M1: ~10-100 [13]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the data presented, this section provides detailed, step-by-step methodologies for key experiments used in the characterization of aminomethyl-pyridine derivatives.

General Synthesis of 5-Aminomethyl-Pyridine Derivatives

The following protocol describes a general synthetic route to 5-aminomethyl-pyridine derivatives, which are potent DPP-4 inhibitors. This multi-step synthesis highlights key chemical transformations common in the preparation of this compound class.

Experimental Workflow: Synthesis of 5-Aminomethyl-Pyridine Derivatives



[Click to download full resolution via product page](#)

Caption: General synthetic workflow for 5-aminomethyl-pyridine derivatives.


Step-by-Step Protocol:

- **Knoevenagel Condensation:** React a substituted aromatic aldehyde with ethyl cyanoacetate in the presence of a base like piperidine to form a substituted ethyl 2-cyanoacrylate.
- **Michael Addition and Cyclization:** The resulting acrylate undergoes a Michael addition with acetoacetamide, followed by cyclization to yield a dihydropyridine intermediate.
- **Oxidative Aromatization:** The dihydropyridine is oxidized to the corresponding substituted 5-cyano-pyridine-2-one using an oxidizing agent such as nitric acid or air.
- **Chlorination:** The pyridone is converted to the 2-chloro-5-cyanopyridine derivative using a chlorinating agent like phosphorus oxychloride.
- **Nucleophilic Substitution:** The 2-chloro substituent is displaced with an appropriate nucleophile to introduce the desired amide or ester functionality at the 2-position.
- **Reduction of the Cyano Group:** The 5-cyano group is reduced to the primary amine using a reducing agent such as hydrogen gas with a palladium catalyst or a metal hydride like lithium aluminum hydride, yielding the final 5-aminomethyl-pyridine derivative.

In Vitro DPP-4 Inhibition Assay (Fluorometric)

This protocol describes a robust and widely used fluorometric assay to determine the in vitro inhibitory activity of test compounds against DPP-4.

Experimental Workflow: DPP-4 Inhibition Assay



[Click to download full resolution via product page](#)

Caption: Workflow for the in vitro DPP-4 fluorometric inhibition assay.

Step-by-Step Protocol:


- Reagent Preparation:
 - Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 8.0).
 - Dilute recombinant human DPP-4 enzyme in the assay buffer to the desired working concentration.
 - Prepare a stock solution of the fluorogenic substrate Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC) in DMSO and dilute to the working concentration in assay buffer.
 - Prepare serial dilutions of the test compounds and a known DPP-4 inhibitor (positive control) in assay buffer containing a small percentage of DMSO.
- Assay Plate Setup (96-well black plate):
 - Blank wells: Add assay buffer and the solvent used for the test compounds.
 - Control wells (100% enzyme activity): Add assay buffer, DPP-4 enzyme solution, and the solvent.
 - Test wells: Add assay buffer, DPP-4 enzyme solution, and the serially diluted test compounds.
- Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitors to bind to the enzyme.
- Reaction Initiation: Add the Gly-Pro-AMC substrate solution to all wells to start the enzymatic reaction.
- Fluorescence Measurement: Immediately measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) in a kinetic mode for 30-60 minutes at 37°C, or as an endpoint reading after a fixed incubation time.
- Data Analysis:
 - Subtract the background fluorescence (from blank wells) from all readings.

- Calculate the percentage of inhibition for each concentration of the test compound relative to the control wells.
- Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Signaling Pathways

To fully appreciate the mechanism of action of aminomethyl-pyridine derivatives, it is essential to understand the signaling pathways in which their targets operate.

DPP-4 and Incretin Signaling




[Click to download full resolution via product page](#)

Caption: Simplified DPP-4 and incretin signaling pathway.

DPP-4 inhibitors prevent the degradation of incretin hormones like GLP-1 and GIP. This leads to increased insulin secretion from pancreatic β -cells in a glucose-dependent manner, ultimately improving glycemic control.

SHP2 and RAS-ERK Signaling



[Click to download full resolution via product page](#)

Caption: SHP2's role in the RAS-ERK signaling pathway.

SHP2 is a key positive regulator of the RAS-ERK signaling pathway, which is frequently hyperactivated in cancer.[6] Allosteric inhibitors of SHP2, including pyridine derivatives, lock the enzyme in an inactive conformation, thereby blocking downstream signaling and inhibiting cancer cell proliferation.[5][6]

Conclusion and Future Directions

The aminomethyl-pyridine scaffold has proven to be a remarkably versatile and fruitful starting point for the development of potent and selective modulators of a diverse range of biological targets. This guide has provided a comparative analysis of the SAR of this scaffold against DPP-4, SHP2, H4R, and mAChRs, highlighting the subtle structural modifications that govern target engagement and selectivity.

The key takeaways for researchers in this field are:

- The position of the aminomethyl group is often a critical determinant of activity, as exemplified by the stringent requirement for the 5-position in DPP-4 inhibitors.
- The pyridine ring offers a rich canvas for substitution, allowing for the optimization of hydrophobic and hydrogen-bonding interactions to enhance potency and selectivity.
- The terminal amino group is a key pharmacophoric element, frequently participating in crucial salt bridge interactions.

Future research in this area will likely focus on the development of derivatives with improved pharmacokinetic properties, including oral bioavailability and metabolic stability. Furthermore, the exploration of novel substitutions on the pyridine ring and the aminomethyl linker may lead to the discovery of compounds with unique selectivity profiles or even polypharmacology, where a single compound can modulate multiple targets for a synergistic therapeutic effect. The detailed protocols and SAR insights provided in this guide are intended to serve as a valuable resource for these ongoing and future drug discovery efforts.

References

- Burford, N. T., & Nahorski, S. R. (2001). Muscarinic Receptor Agonists and Antagonists. *Molecules*, 6(2), 142-191.
- Chen, J., et al. (2020). Design, synthesis and biological evaluation of pyridine derivatives as selective SHP2 inhibitors. *Bioorganic Chemistry*, 100, 103875.
- Caulfield, M. P., & Birdsall, N. J. (1998). International Union of Pharmacology. XVII. Classification of muscarinic acetylcholine receptors. *Pharmacological reviews*, 50(2), 279-290.
- Kaczanowska, K., Wiesmüller, K. H., & Schaffner, A. P. (2010). Design, synthesis, and in vitro evaluation of novel aminomethyl-pyridines as DPP-4 inhibitors. *ACS medicinal chemistry letters*, 1(8), 423–427.
- Kaczanowska, K., Wiesmüller, K. H., & Schaffner, A. P. (2010). Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. *ACS Medicinal Chemistry Letters*, 1(8), 423-427. [[Link](#)]
- Savall, B. M., et al. (2014). Discovery and SAR of 6-alkyl-2,4-diaminopyrimidines as histamine H₄ receptor antagonists. *Journal of medicinal chemistry*, 57(6), 2429–2440.
- Thurmond, R. L., et al. (2004). A potent and selective histamine H₄ receptor antagonist with anti-inflammatory properties. *The Journal of pharmacology and experimental therapeutics*, 309(1), 404–413.
- Wess, J. (2004). Muscarinic acetylcholine receptor knockout mice: novel phenotypes and clinical implications. *Annual review of pharmacology and toxicology*, 44, 423-450.
- Yao, X., et al. (2020). Design, synthesis and biological evaluation of pyridine derivatives as selective SHP2 inhibitors. *Bioorganic Chemistry*, 100, 103875. [[Link](#)]
- Petrov, V., Aleksandrova, T., & Pashev, A. (2025).
- Bayanati, M., et al. (2024). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. *Iranian Journal of Pharmaceutical Research*, 23(1).
- Kaczanowska, K., et al. (2010). Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. *ACS Medicinal Chemistry Letters*, 1(8), 423-427.
- Savall, B. M., et al. (2014). Discovery and SAR of 6-alkyl-2,4-diaminopyrimidines as histamine H₄ receptor antagonists. *Journal of Medicinal Chemistry*, 57(6), 2429-2440. [[Link](#)]
- Wikipedia. (n.d.). Histamine H₄ receptor. In Wikipedia. Retrieved March 7, 2026, from [[Link](#)]
- Wess, J., et al. (1990). The M₃ muscarinic receptor is the major subtype mediating contraction of guinea-pig taenia caeci. *British journal of pharmacology*, 100(4), 835–841.

- Chen, J., et al. (2022). Toward a Treatment of Cancer: Design and In Vitro/In Vivo Evaluation of Uncharged Pyrazoline Derivatives as a Series of Novel SHP2 Inhibitors. *Molecules*, 27(6), 1999.
- Roda, D., et al. (2022). Functions of Shp2 in cancer. *Frontiers in Bioscience-Landmark*, 27(1), 1. [[Link](#)]
- Studer, V., et al. (2020). Comparison of the IC50 values (μM , 72 h) determined for cisplatin... ResearchGate. [[Link](#)]
- Eglen, R. M. (2006). Muscarinic receptor subtypes in research and drug development. *Fundamental & clinical pharmacology*, 20(5), 441-447.
- Figure 1. Canonical signaling of muscarinic receptors. ResearchGate. [[Link](#)]
- Figure 2. SHP2 interactions and signaling pathways in hematopoietic cells. ResearchGate. [[Link](#)]
- Savall, B. M., et al. (2014). Discovery and SAR of 6-Alkyl-2,4-diaminopyrimidines as Histamine H-4 Receptor Antagonists. ResearchGate. [[Link](#)]
- Szatmari, I., et al. (2023). Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides. *The Journal of Organic Chemistry*, 88(5), 2931-2940.
- Wikipedia. (n.d.). Muscarinic acetylcholine receptor. In Wikipedia. Retrieved March 7, 2026, from [[Link](#)]
- Altenbach, R. J., et al. (2008). Structure-activity studies on a series of a 2-aminopyrimidine-containing histamine H4 receptor ligands. *Journal of medicinal chemistry*, 51(21), 6903–6915. [[Link](#)]
- Request PDF. (2025). Conversion of 2-(aminomethyl) substituted pyridine and quinoline to their dicarbonyldiimides using copper(II) acetate. ResearchGate. [[Link](#)]
- Figure 9. SHP2 interactions and signaling pathways in hematopoietic cells. ResearchGate. [[Link](#)]
- NCBI. (2026). Gene ResultHRH4 histamine receptor H4. NCBI. [[Link](#)]

- Le, T. H., et al. (2015). The histamine H4 receptor: from orphan to the clinic. *Frontiers in Pharmacology*, 6, 65.
- El-Gamal, M. I., et al. (2022). The Discovery of Potent SHP2 Inhibitors with Anti-Proliferative Activity in Breast Cancer Cell Lines. *Molecules*, 27(8), 2548.
- Ibrahim, G. N., et al. (2021). Discovery of 5-Azaquinoxaline Derivatives as Potent and Orally Bioavailable Allosteric SHP2 Inhibitors. *ACS Medicinal Chemistry Letters*, 12(3), 443-450.
- Morin, M. D., et al. (2021). Targeting Oncogenic Src Homology 2 Domain-Containing Phosphatase 2 (SHP2) by Inhibiting Its Protein–Protein Interactions. *Journal of Medicinal Chemistry*, 64(22), 16341-16362.
- de Esch, I. J. P., et al. (2012). A novel series of histamine H-4 receptor antagonists based on the pyrido[3,2-d]pyrimidine scaffold: Comparison of hERG binding and target residence time with PF-3893787. *ResearchGate*. [\[Link\]](#)
- Chen, C. H., et al. (2022). Preparation of Substituted Pyridines via a Coupling of β -Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. *Molecules*, 27(16), 5240.
- Sarver, P., et al. (2019). Correction to 6-Amino-3-methylpyrimidinones as Potent, Selective, and Orally Efficacious SHP2 Inhibitors. *ResearchGate*. [\[Link\]](#)
- Figure 9. Schematic illustration of distinct signaling pathways involved in pilocarpine- and carbachol-induced ERK1/2 activation in HSY cells. *American Physiological Society Journal*. [\[Link\]](#)
- EMBL-EBI. (n.d.). Synthesis of novel histamine H4 receptor antagonists. EMBL-EBI. [\[Link\]](#)
- Szatmari, I., et al. (2023). Synthesis of Polysubstituted Pyridines and Pyrazines via Truce–Smiles Rearrangement of Amino Acid-Based 4-Nitrobenzenesulfonamides. *ACS Publications*. [\[Link\]](#)
- May, E. L., et al. (2022). Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders. *Molecules*, 27(4), 1184. [\[Link\]](#)
- Figure 4. Schematic representation of signaling pathways downstream the M2 muscarinic receptor activation modulating SC proliferation/differentiation. *PMC*. [\[Link\]](#)
- *ResearchGate*. (2020). Comparison of the IC50 values (μ M, 72 h) determined for cisplatin... *ResearchGate*. [\[Link\]](#)

- Jorand-Lebrun, C., et al. (2020). Novel Pyrimidinones as SHP2 Antagonists for Treating Cancer. PMC. [[Link](#)]
- Figure 3. Potential role of histamine and histamine H4R-induced recruitment of eosinophils and mast cells in chronic allergic inflammation. MDPI. [[Link](#)]
- Wang, Y., et al. (2020). Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. PubMed. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Discovery and SAR of muscarinic receptor subtype 1 (M1) allosteric activators from a molecular libraries high throughput screen. Part I: 2,5-dibenzyl-2H-pyrazolo[4,3-c]quinolin-3(5H)-ones as positive allosteric modulators - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. researchgate.net [researchgate.net]
- 3. The M3 Muscarinic Acetylcholine Receptor Can Signal through Multiple G Protein Families - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. A study of antagonist affinities for the human histamine H2 receptor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. Design, synthesis and biological evaluation of pyridine derivatives as selective SHP2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. [pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. The Research Progress in SHP2 and the Inhibitors [[bocsci.com](https://www.bocsci.com/)]
- 8. Histamine H4 receptor - Wikipedia [en.wikipedia.org]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Structure-activity studies on a series of a 2-aminopyrimidine-containing histamine H4 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Muscarinic Receptor Agonists and Antagonists [[mdpi.com](https://www.mdpi.com/)]

- [12. scispace.com \[scispace.com\]](#)
- [13. mdpi.com \[mdpi.com\]](#)
- To cite this document: BenchChem. [A Comparative Guide to the Structure-Activity Relationship of Aminomethyl-Pyridine Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b2714697/docs#a-comparative-guide-to-the-structure-activity-relationship-of-aminomethyl-pyridine-derivatives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)